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Compound of Interest

Compound Name: MJO445

Cat. No.: B3060978 Get Quote

MJO445 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of MJO445, a potent

ATG4B inhibitor. Adherence to these best practices is critical for ensuring the compound's

integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid MJO445?

A1: Solid MJO445 is typically shipped at room temperature and should be stored at -20°C for

long-term stability, which can be effective for up to three years.[1] For short-term storage, 4°C

is acceptable for up to two years.[1] Always refer to the Certificate of Analysis (CofA) provided

by the supplier for specific lot-dependent recommendations.

Q2: How should I prepare and store MJO445 stock solutions?

A2: MJO445 stock solutions are typically prepared in a high-quality, anhydrous solvent such as

DMSO. To minimize degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes.[1] Store these aliquots in tightly sealed vials

at -80°C for up to six months or at -20°C for up to one month.[1][2] Stock solutions should be

protected from light.[2]

Q3: What is the stability of the thiourea moiety in MJO445?
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A3: The thiourea functional group in MJO445 is generally considered stable for cell-based and

in vivo applications.[3] Thiourea-containing compounds play a significant role in medicinal

chemistry due to their ability to form stable hydrogen bonds with biological targets.[4] However,

like all reagents, its stability can be influenced by specific experimental conditions.

Q4: Can MJO445 be stored at room temperature?

A4: While MJO445 is shipped at room temperature, long-term storage at ambient temperatures

is not recommended.[2] For optimal stability of the solid compound, storage at -20°C is

advised.[1]
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Issue Potential Cause Recommended Action

Inconsistent or lower-than-

expected activity of MJO445 in

assays.

Compound degradation due to

improper storage.

Ensure solid MJO445 is stored

at -20°C and stock solutions

are aliquoted and stored at

-80°C. Avoid repeated freeze-

thaw cycles.

Compound degradation due to

light exposure.

Protect stock solutions and

experimental setups from

direct light.

Incorrect solvent or solvent

quality.

Use high-purity, anhydrous

solvents like DMSO for

preparing stock solutions.

Ensure the final solvent

concentration in the assay is

compatible with the

experimental system (typically

<0.5% DMSO for cell-based

assays).[1]

Precipitation observed in stock

solution upon thawing.

Low solubility in the chosen

solvent or supersaturation.

Gently warm the vial and

vortex to redissolve the

compound. If precipitation

persists, consider preparing a

fresh stock solution at a slightly

lower concentration. Ensure

the solution is fully dissolved

before use.

Freeze-thaw cycles causing

precipitation.

Always aliquot stock solutions

after preparation to minimize

freeze-thaw events.[1]

Variability in results between

experiments.

Inconsistent concentration of

MJO445.

Centrifuge the vial of solid

MJO445 before opening to

ensure all powder is at the

bottom.[1] Calibrate pipettes
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regularly and ensure accurate

dilution of stock solutions.

Degradation of MJO445 in

working solutions.

Prepare fresh working

solutions from a frozen stock

aliquot for each experiment.

Do not store diluted working

solutions for extended periods.

Storage and Stability Data Summary
Form

Storage

Temperature

Recommended

Duration
Key Considerations

Solid -20°C Up to 3 years[1]

Keep in a tightly

sealed, light-protective

container.

4°C Up to 2 years[1]
Suitable for shorter-

term storage.

Stock Solution (in

DMSO)
-80°C Up to 6 months[1][2]

Aliquot into single-use

volumes to avoid

freeze-thaw cycles.

Protect from light.[1]

[2]

-20°C Up to 1 month[1][2]

Aliquot into single-use

volumes. Protect from

light.[1][2]

Experimental Protocols
Protocol for Preparation of MJO445 Stock Solution

Acclimatization: Allow the vial of solid MJO445 to equilibrate to room temperature for at least

20 minutes before opening to prevent condensation of atmospheric moisture.

Centrifugation: Briefly centrifuge the vial to ensure all the powder is collected at the bottom.

[1]
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Solvent Addition: Under sterile conditions, add the calculated volume of high-purity,

anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (to no more than 37°C) may be applied if necessary.

Aliquoting: Dispense the stock solution into single-use, light-protective, and tightly sealed

vials.

Storage: Store the aliquots at -80°C for long-term use or -20°C for short-term use.
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MJO445 Handling and Storage Workflow

Receiving and Initial Storage

Stock Solution Preparation

Experimental Use

Receive MJO445 (Solid)

Equilibrate to Room Temp

Centrifuge Vial

Store Solid at -20°C Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Vials

Store Aliquots at -80°C

Thaw Single Aliquot

Prepare Fresh Working Solution

Use in Experiment

Discard Unused Working Solution
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MJO445 Mechanism in Autophagy Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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